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Chemical Identity and Biological Activity Comparison

The table below summarizes the key information for neovestitol and vestitol, which are structurally similar

to isovestitol.

Feature Neovestitol Vestitol

IUPAC Name 4-(7-methoxy-3,4-dihydro-2H-
chromen-3-yl)benzene-1,3-diol [1]

3-(2-hydroxy-4-
methoxyphenyl)-3,4-dihydro-2H-

chromen-7-ol [1]

Chemical
Classification

Isoflavonoid [1] Isoflavonoid [1]

Major Natural Source Brazilian Red Propolis (from Dalbergia
ecastaphyllum) [1] [2]

Brazilian Red Propolis (from

Dalbergia ecastaphyllum) [1] [2]
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Feature Neovestitol Vestitol

Key Anti-inflammatory
Mechanisms

Inhibits LPS-induced neutrophil
migration; reduces ICAM-1 expression

(NO-dependent); reduces IL-6 levels;
drives macrophages to M2c

phenotype; inhibits NF-κB activation
[3] [4]

Inhibits neutrophil migration in
vivo; shown to inhibit leukocyte-

endothelial cell interactions [5]

Antimicrobial Activity Effective against periodontal
pathogens like P. gingivalis and T.
forsythia, especially in combination
with vestitol [2]

Effective against periodontal
pathogens, with strong activity in

combination with neovestitol [2]

Antioxidant Activity Demonstrated antioxidant properties
[6]

Demonstrated antioxidant
properties; one study showed

higher activity against β-carotene
consumption than neovestitol [6]

Cytotoxic/Anticancer
Activity

Part of Brazilian Red Propolis extracts
that show cytotoxic profiles against

colon cancer cells [7] [5]

Part of Brazilian Red Propolis
extracts that show cytotoxic

profiles against colon cancer cells
[7] [5]

| Reported Experimental Models | In vivo: LPS-induced peritonitis in mice; collagen-induced arthritis in

mice [4]. In vitro: LPS-activated macrophages (RAW 264.7) [3] | In vivo: Carrageenan-induced migration

model in mice [5] |

Detailed Experimental Data and Protocols

For researchers looking to replicate or build upon these findings, here is a summary of key experimental

methodologies.

Anti-inflammatory Activity Assays
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LPS-induced Macrophage Activation (for Neovestitol)

Cell Line: RAW 264.7 murine macrophage cells [3].
Stimulation: Lipopolysaccharide (LPS) to induce an inflammatory response [3].

Key Readouts:
Nitric Oxide (NO): Quantification of nitrite levels in culture supernatants using the Griess

reaction [3].
Cell Viability: Assessed using MTT or similar assays to ensure effects are not due to

cytotoxicity [3].
Cytokine/Chemokine Analysis: Levels of TNF-α, IL-6, IL-1β, etc., measured by ELISA

or multiplex assays [3] [4].
Gene Expression: Analysis of inflammatory pathway genes (e.g., NF-κB, TIRAP) via RT-

qPCR or Western blot [3].
Typical Concentration Range: 0.15 to 0.22 µM for efficacy without cytotoxicity in RAW 264.7

cells [3].

In Vivo Acute Inflammation Model (for Neovestitol)

Model: LPS-induced acute peritonitis in mice [4].

Dosing: Subcutaneous administration of neovestitol (e.g., 3 and 10 mg/kg) [4].
Key Analyses:

Neutrophil Migration: Quantification of neutrophils in peritoneal lavage fluid [4].
Intravital Microscopy: Assessment of leukocyte rolling and adhesion in the mesenteric

microcirculation [4].
ICAM-1 Expression: Evaluation in the mesentery tissue [4].

Mediator Involvement: Use of specific inhibitors (e.g., aminoguanidine for iNOS) to
probe mechanisms [4].

In Vivo Chronic Inflammation Model (for Neovestitol)

Model: Collagen-Induced Arthritis (CIA) in DBA-1/J mice [4].
Dosing: Subcutaneous administration (e.g., 10 mg/kg) over 12 days [4].

Key Readouts:
Clinical Score: Assessment of paw swelling and inflammation [4].

Histological Analysis: Evaluation of joint damage [4].
Cytokine Levels: Measurement of IL-6, TNF-α, IL-17, and IFN-γ in joint homogenates

[4].

Antimicrobial Activity Assays
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Biofilm and Planktonic Cell Susceptibility
Model: Multi-species subgingival biofilm formed using the Calgary Biofilm Device (CBD) over 7
days [2].

Test Agent: Often a specific combination of neovestitol and vestitol (CNV) in a 60/30% ratio [2].
Treatment: Mature biofilms are treated with CNV for 24 hours [2].

Key Readouts:
Metabolic Activity: Measured using assays like 2,3,5-triphenyltetrazolium chloride (TTC)

reduction [2].
Bacterial Quantification: Profiling of biofilm species using DNA-DNA hybridization

(checkerboard assay) [2].
Minimum Inhibitory Concentration (MIC): Determined using standard broth microdilution

methods [6].

Summary of Key Biological Findings

The following diagram illustrates the primary anti-inflammatory mechanisms of neovestitol identified

through current research:

LPS Stimulus

Inhibition of TIRAP

Neovestitol

Promotion of M2c
Macrophage Phenotype

↑ Nitric Oxide (NO)
(iNOS-dependent)

Inhibition of NF-κB
Activation

Downstream Effects

↓ ICAM-1 Expression ↓ Neutrophil Migration
& Adhesion ↓ IL-6 Production ↓ Pro-inflammatory

Cytokines Tissue Repair
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Click to download full resolution via product page

Based on the available data, here is a comparative analysis of the compounds' research standing:

Neovestitol's Strong Anti-Inflammatory Profile: The most compelling and well-documented

experimental data is for neovestitol's anti-inflammatory activity. Evidence from multiple studies

shows it works through several coordinated mechanisms: inhibiting the NF-κB pathway, promoting

tissue-repairing M2 macrophages, and acting via a nitric oxide-dependent mechanism to reduce

neutrophil migration and adhesion molecule (ICAM-1) expression [3] [4]. Its efficacy in chronic

models like collagen-induced arthritis highlights its therapeutic potential [4].

Synergistic Antimicrobial Effects: While individual Minimum Inhibitory Concentration (MIC) data

exists [6], recent research highlights that neovestitol and vestitol exhibit strong, synergistic

antimicrobial activity when combined. This combination (CNV) is highly effective against complex

multi-species biofilms relevant to periodontal disease, in some cases outperforming standard

antibiotics like amoxicillin [2].

Distinct Antioxidant Capacity: Both compounds are established antioxidants, but a direct

comparative study indicated that vestitol possessed higher antioxidant activity than neovestitol in a

specific assay (inhibition of β-carotene consumption) [6]. This suggests their chemical differences,

likely the position of hydroxyl and methoxy groups, meaningfully impact their redox potential.

A Note on Isovestitol: The search results indicate that "isovestitol" is a distinct compound that can be

differentiated from neovestitol using mass spectrometry techniques [7] [5]. However, detailed

biological data for isovestitol was not available in the retrieved literature. Future research should aim

to include isovestitol in comparative biological studies to complete the profile of this isoflavonoid

family.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b13228504#isovestitol-

compared-to-neovestitol-biological-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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